Cas no 921867-62-1 (2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide
• CAS No: 921867-62-1
• MF: C₂₅H₂₆N₂O₄
• MW: 418.484946727753
• CID: 6325371
• PubChem ID: 41753466
• Update Time: 2025-10-29

2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide
• 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-naphthamide
• F2261-0028
• 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide
• AKOS024632574
• 921867-62-1

• Inchi： 1S/C25H26N2O4/c1-5-30-20-13-10-16-8-6-7-9-18(16)22(20)23(28)26-17-11-12-19-21(14-17)31-15-25(2,3)24(29)27(19)4/h6-14H,5,15H2,1-4H3,(H,26,28)
• InChI Key： QJOAHDKKSQXZLJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(C)C(C(C)(C)C1)=O)NC(C1=C(C=CC2C=CC=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 418.18925731g/mol
• Monoisotopic Mass: 418.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide

Comprehensive Overview of 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide (CAS No. 921867-62-1)

The compound 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide, identified by its CAS No. 921867-62-1, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of benzoxazepine derivatives, which are increasingly gaining attention in pharmaceutical and material science research due to their versatile biological activities and chemical properties. The presence of both naphthalene and benzoxazepine moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzoxazepine-based compounds, particularly for their potential applications in central nervous system (CNS) disorders and inflammatory diseases. The 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide stands out due to its multi-targeted activity, which could be leveraged for the development of novel therapeutics. Researchers are particularly intrigued by its molecular interactions with key enzymes and receptors, which may offer insights into new treatment modalities.

The synthesis of CAS No. 921867-62-1 involves a series of highly controlled chemical reactions, ensuring the precise formation of its complex structure. The ethoxy and carboxamide functional groups play a critical role in its solubility and bioavailability, making it a subject of interest in pharmacokinetic studies. Additionally, the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl moiety contributes to its stability and binding affinity, which are essential for its potential therapeutic effects.

From an industrial perspective, 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide is also being explored for its applications in advanced material science. Its unique aromatic system and heterocyclic core make it a valuable building block for the design of functional materials, such as organic semiconductors and photovoltaic devices. This dual applicability in both pharmaceuticals and materials science underscores its significance in contemporary research.

One of the most frequently asked questions about CAS No. 921867-62-1 revolves around its mechanism of action and potential side effects. While preliminary studies suggest its efficacy in modulating specific biological pathways, comprehensive toxicological assessments are still underway. Researchers are also investigating its metabolic pathways to better understand its in vivo behavior and optimize its therapeutic index.

In the context of sustainability and green chemistry, the synthesis and application of 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide are being scrutinized for their environmental impact. Efforts are being made to develop eco-friendly synthetic routes and biodegradable derivatives, aligning with global trends toward sustainable development in the chemical industry.

In summary, 2-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide (CAS No. 921867-62-1) represents a fascinating intersection of medicinal chemistry and material science. Its complex structure and diverse applications make it a compelling subject for ongoing research. As scientists continue to unravel its potential, this compound may pave the way for groundbreaking advancements in both healthcare and technology.